4-(4H-1,2,4-Triazol-4-YL)piperidine

• IUPAC Name: 4-(1,2,4-triazol-4-yl)piperidine
• InChI: InChI=1S/C7H12N4/c1-3-8-4-2-7(1)11-5-9-10-6-11/h5-8H,1-4H2
• InChI Key: OQHDZWPNEOFLCW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C=NN=C2
• Molecular Formula: C7H12N4
• DSSTOX Substance ID: DTXSID20666283
• Molecular Weight: 152.20 g/mol
• CAS RN: 690261-92-8

Description

“4-(4H-1,2,4-Triazol-4-YL)piperidine” is a chemical compound. It is used as an intermediate for pharmaceuticals. It has been used in the synthesis of novel 1,2,4-triazole derivatives.

Synthesis Analysis

The synthesis of “4-(4H-1,2,4-Triazol-4-YL)piperidine” involves various chemical reactions. In one study, a series of 1-alkyl-4-(4H-1,2,4-triazol-4-yl)piperidines were synthesized and their anticonvulsant and antibacterial activities were evaluated. Another study reported the synthesis of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids.

Molecular Structure Analysis

The molecular structure of “4-(4H-1,2,4-Triazol-4-YL)piperidine” has been confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis. The empirical formula is C7H12N4.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4-(4H-1,2,4-Triazol-4-YL)piperidine” have been monitored by techniques like TLC. The IR absorption spectra of the synthesized compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm −1.

Physical And Chemical Properties Analysis

The physical form of “4-(4H-1,2,4-Triazol-4-YL)piperidine” is solid. It should be stored in a dark place, sealed in dry, at 2-8°C.

Scientific Research Applications

1,2,4-Triazole Derivatives in Drug Design

• Novel Derivatives :
  • .

Nitrogen-Containing Heterocycles in Pharmaceuticals

• 1,2,4-Triazole as a Versatile Scaffold :
  • .

Safety and Hazards

The safety information for “4-(4H-1,2,4-Triazol-4-YL)piperidine” indicates that it is harmful if swallowed (Hazard Statement H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-triazole ring, such as this one, are known to bind to the iron in the heme moiety of cyp-450 .

Mode of Action

The nitrogen atoms of the 1,2,4-triazole ring in 4-(4H-1,2,4-Triazol-4-YL)piperidine likely interact with the iron in the heme moiety of CYP-450 . This interaction can lead to changes in the enzyme’s activity, potentially affecting various biochemical pathways.

Result of Action

Compounds with a similar structure have shown various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-(4H-1,2,4-Triazol-4-YL)piperidine. For instance, overuse and misuse of antibiotics in humans, animals, agriculture, and food chains can lead to considerable environmental pollution, which can exert strong selection pressure on bacteria . This could potentially affect the efficacy of 4-(4H-1,2,4-Triazol-4-YL)piperidine if it has antibacterial properties.